methyl 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: methyl 4-(2,2-dimethylpropanoylcarbamothioylamino)benzoate
• InChI: InChI=1S/C14H18N2O3S/c1-14(2,3)12(18)16-13(20)15-10-7-5-9(6-8-10)11(17)19-4/h5-8H,1-4H3,(H2,15,16,18,20)
• InChI Key: UTOVHBDJHQEIME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC(=S)NC1=CC=C(C=C1)C(=O)OC
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate organic reactions, often starting from basic reagents such as methyl esters and amines. For example, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was synthesized through reactions involving carbonyl chloride, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate, characterized by various spectroscopic methods (İ. Koca et al., 2014). These synthetic routes typically involve steps such as acylation, carbonylation, and amination, highlighting the complexity and versatility of synthetic organic chemistry in constructing such molecules.

Molecular Structure Analysis

The molecular structure of compounds similar to methyl 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoate is often elucidated using X-ray diffraction analysis, revealing intricate details about their crystalline forms and molecular conformations. For instance, the crystal structure of methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethylhexahydro-1-pyrimidinyl)methyl]-5,5-dimethylhexahydro-1-pyrimidinyl-1-diazenyl) benzoate was determined, showcasing the compound's complex molecular geometry and conformational attributes (S. Moser et al., 2005).

Chemical Reactions and Properties

These compounds are involved in various chemical reactions, contributing to the synthesis of heterocyclic systems and demonstrating diverse chemical behaviors. For example, methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate, a structurally related compound, is used as a synthon for preparing polysubstituted heterocyclic systems, indicating the reactive versatility of these compounds (Lucija Pizzioli et al., 1998).

Mechanism of Action

The mechanism of action of “methyl 4-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)benzoate” is not specified in the search results. The mechanism of action would depend on the specific application of this compound.